Cas no 62826-22-6 (3-(2-Ethylphenyl)-1-propene)

• Product Name: 3-(2-Ethylphenyl)-1-propene
• CAS No: 62826-22-6
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD11553760
• CID: 4715657
• PubChem ID: 18694504
• Update Time: 2025-06-07

3-(2-Ethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethylphenyl)-1-propene
• 1-allyl-2-ethylbenzene
• IFWGWAZSSQBVOQ-UHFFFAOYSA-N
• 1-ethyl-2-(prop-2-en-1-yl)benzene

• MDL： MFCD11553760
• Inchi： 1S/C11H14/c1-3-7-11-9-6-5-8-10(11)4-2/h3,5-6,8-9H,1,4,7H2,2H3
• InChI Key： IFWGWAZSSQBVOQ-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1CC=C)CC

Computed Properties

• Exact Mass: 146.109550447g/mol
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(2-Ethylphenyl)-1-propene

3-(2-Ethylphenyl)-1-propene: A Comprehensive Overview

3-(2-Ethylphenyl)-1-propene, also known by its CAS number CAS No. 62826-22-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₁₄, belongs to the class of substituted propenes and exhibits unique chemical properties due to its aromatic and alkenyl substituents. The compound's structure, featuring a phenyl group substituted with an ethyl group at the 2-position and a propene moiety at the 3-position, makes it a valuable precursor in various synthetic pathways.

The synthesis of 3-(2-Ethylphenyl)-1-propene typically involves methods such as Friedel-Crafts alkylation or through the use of transition metal-catalyzed coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the construction of this compound with high fidelity.

In terms of chemical properties, 3-(2-Ethylphenyl)-1-propene is known for its moderate stability under ambient conditions. The compound exhibits a melting point of approximately -5°C and a boiling point around 78°C, making it suitable for various thermal processing applications. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high, which is advantageous for its use in solution-based reactions.

The compound's electronic structure, characterized by conjugation between the phenyl ring and the propene group, imparts unique optical properties. Recent studies have explored its potential as a chromophore in organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating 3-(2-Ethylphenyl)-1-propene into OLED architectures can enhance device efficiency by optimizing charge transport properties and emission characteristics.

In the realm of pharmacology, 3-(2-Ethylphenyl)-1-propene has shown promise as a lead compound in drug discovery efforts. Its ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs), has been investigated in preclinical studies. These studies suggest that derivatives of this compound may possess therapeutic potential in treating conditions such as inflammation and neurodegenerative diseases.

The environmental impact of 3-(2-Ethylphenyl)-1-propene has also been a topic of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with half-life estimates suggesting moderate persistence in aquatic environments. Regulatory agencies have recommended prudent handling practices to minimize ecological exposure.

In conclusion, 3-(2-Ethylphenyl)-1-propene, CAS No. 62826-22-6, stands as a versatile compound with applications spanning materials science, pharmacology, and beyond. Its unique chemical properties and recent advancements in its synthesis and application underscore its importance in contemporary research. As ongoing studies continue to uncover new facets of this compound's potential, it remains at the forefront of innovation in organic chemistry.